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Compound of Interest

Compound Name: Chloralodol

Cat. No.: B1668634 Get Quote

Disclaimer: Specific safety and handling data for Chloralodol is limited. This guide is based on

the properties of its active metabolite, chloral hydrate, which is classified as toxic if swallowed

and causes skin and serious eye irritation.[1][2][3] A comprehensive, site-specific risk

assessment should be conducted by qualified safety professionals before any handling of

Chloralodol.

Chloralodol, a prodrug of chloral hydrate, is a hypnotic and sedative agent.[4] Although not

widely in use, its handling in a research or pharmaceutical development setting necessitates

stringent safety protocols to mitigate potential risks. This document provides essential safety

and logistical information, including operational and disposal plans, to ensure the safe handling

of this compound.

Essential Safety Information for Chloralodol (based
on Chloral Hydrate data)
A summary of the key hazards associated with chloral hydrate, the active metabolite of

Chloralodol, is presented below. These should be considered the minimum hazards to

assume for Chloralodol in the absence of specific data.
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Hazard Statement Classification Precautionary Statements

H301: Toxic if swallowed Acute Toxicity, Oral

P301 + P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.[1][2][3] P330:

Rinse mouth.[2][5]

H315: Causes skin irritation Skin Irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[1][3] P332 + P313: If

skin irritation occurs: Get

medical advice/attention.[3][5]

P362: Take off contaminated

clothing and wash before

reuse.[3]

H319: Causes serious eye

irritation
Eye Irritation

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[5]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][3][5]

P337 + P313: If eye irritation

persists: Get medical

advice/attention.[3]

Standard Operating Procedure for Handling
Chloralodol
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The following workflow outlines the necessary steps for the safe handling of Chloralodol in a

laboratory setting.

Preparation

Don PPE

Assess Risks

Handling Chloralodol
(Weighing, Dissolving)

Enter Designated Area

Decontamination

Complete Experiment

Waste Disposal

Segregate Waste

Doff PPE

Secure Waste

Hand Washing

Exit Designated Area
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Standard Operating Procedure for Handling Chloralodol.

Detailed Experimental Protocol for Safe Handling
This protocol provides step-by-step guidance for researchers and laboratory personnel.
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1. Preparation and Pre-Handling:

Risk Assessment: Before any work begins, perform a thorough risk assessment specific to

the planned experiment, considering the quantity of Chloralodol to be used and the

procedures involved.

Designated Area: All handling of Chloralodol powder should be conducted in a designated

area, such as a certified chemical fume hood or a powder containment hood, to minimize

inhalation exposure.

Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested. Have a spill kit appropriate for chemical spills

readily available.

2. Personal Protective Equipment (PPE):

Gloves: Wear two pairs of powder-free nitrile gloves that have been tested for use with

hazardous drugs.[6][7] The inner glove should be tucked under the cuff of the lab coat, and

the outer glove should extend over the cuff.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes. A full-

face shield should be worn in addition to goggles when there is a significant risk of splashing.

[8]

Lab Coat: A disposable, back-closing gown made of a low-permeability fabric is required.[7]

This should be worn over personal clothing.

Respiratory Protection: For weighing and handling of the solid form, a NIOSH-certified N95

respirator or higher is recommended to prevent inhalation of airborne particles.[6]

3. Handling and Experimental Procedures:

Weighing: Weigh solid Chloralodol in a chemical fume hood or a containment ventilated

enclosure. Use a disposable weighing dish to minimize contamination of the balance.

Dissolving: When preparing solutions, add the solvent to the solid Chloralodol slowly to

avoid splashing. If sonication is used, ensure the container is securely capped.
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General Handling: Avoid eating, drinking, or smoking in the laboratory.[9] Wash hands

thoroughly after handling the compound, even if gloves were worn.[9]

4. Decontamination and Spill Cleanup:

Work Surfaces: At the end of each procedure, decontaminate all work surfaces with an

appropriate cleaning agent.

Spills: In the event of a spill, evacuate the immediate area. For small spills, trained personnel

wearing appropriate PPE should use a chemical spill kit to absorb and neutralize the

material. For large spills, evacuate the laboratory and contact the institutional safety office.

5. Waste Disposal:

Solid Waste: All solid waste contaminated with Chloralodol, including used PPE, weighing

dishes, and paper towels, should be collected in a clearly labeled, sealed hazardous waste

container.[10]

Liquid Waste: Unused solutions containing Chloralodol should be collected in a designated,

sealed hazardous waste container. Do not pour any Chloralodol-containing solutions down

the drain.[11]

Disposal Protocol: All waste must be disposed of in accordance with federal, state, and local

regulations for hazardous chemical waste.[10] If available, utilize a drug take-back program

for disposal.[11][12] If a take-back program is not an option, the waste should be handled by

a licensed hazardous waste disposal company.

By adhering to these procedures, researchers and drug development professionals can

minimize their risk of exposure and ensure the safe handling of Chloralodol in the laboratory.

Continuous evaluation of these procedures and adherence to institutional safety guidelines are

paramount for maintaining a safe working environment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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